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Compound of Interest

Compound Name: Oct-4-yne-1,8-diol

Cat. No.: B2899532

In-Depth Technical Guide: Oct-4-yne-1,8-diol

CAS Number: 24595-59-3 IUPAC Name: oct-4-yne-1,8-diol

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and potential applications of Oct-4-yne-1,8-diol, a bifunctional alkyne
diol of interest to researchers and professionals in drug development and material science.

Chemical and Physical Properties

Oct-4-yne-1,8-diol is a linear eight-carbon chain containing a carbon-carbon triple bond at the
4-position and primary alcohol functional groups at both termini.[1][2] This unique structure
imparts both hydrophilic and hydrophobic characteristics, making it a versatile building block in
organic synthesis.[1] While experimental data on some physical properties are not extensively
documented, computed properties and estimates are available.
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Property Value Source
Molecular Formula C8H1402 [2][3]
Molecular Weight 142.198 g/mol [3]
Boiling Point >200°C (estimated) [1]
Density ~1.05 g/cm?3 [1]

- Miscible in polar solvents (e.g.,
Solubility [1]
water, ethanol)

OTBOSHAYKJIVFZ-
InChl Key [3]
UHFFFAOYSA-N

SMILES C(CC#CCCCO)CO 3]

Synthesis of Oct-4-yne-1,8-diol

A general and common laboratory-scale synthesis for symmetrical alkane-a,w-diols involves
the alkylation of acetylene. This can be conceptually adapted for Oct-4-yne-1,8-diol, likely
starting from smaller, functionalized building blocks. A plausible, though not explicitly detailed in
the found literature for this specific molecule, synthetic approach is the reaction of a suitable
Grignard reagent with an epoxide, such as ethylene oxide, to build the carbon chain.

Representative Experimental Protocol: Synthesis of a,w-
Diols via Grighard Reagents and Epoxides

The following is a general procedure for the synthesis of primary alcohols from a Grignard
reagent and ethylene oxide, which can be adapted for the synthesis of diols.

Reaction Scheme:

Caption: Conceptual workflow for the synthesis of a diol using a bis-Grignard reagent and
ethylene oxide.

Methodology:
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e Preparation of the Grignard Reagent: In a flame-dried, three-necked flask equipped with a
reflux condenser, dropping funnel, and nitrogen inlet, magnesium turnings are placed in
anhydrous diethyl ether. A solution of the appropriate dihaloalkane (e.g., 1,3-dibromopropane
to build a portion of the chain) in anhydrous ether is added dropwise to initiate the reaction.
The mixture is typically refluxed until the magnesium is consumed.

» Reaction with Ethylene Oxide: The Grignard reagent solution is cooled in an ice bath, and a
solution of ethylene oxide in anhydrous ether is added slowly. This reaction is highly
exothermic and requires careful temperature control.

o Workup: After the addition is complete, the reaction is stirred for several hours at room
temperature. The reaction mixture is then quenched by the slow addition of a saturated
agueous solution of ammonium chloride or dilute acid.

 Purification: The organic layer is separated, and the aqueous layer is extracted with ether.
The combined organic extracts are dried over an anhydrous salt (e.g., MgS0O4), filtered, and
the solvent is removed under reduced pressure to yield the crude diol, which can be further
purified by distillation or chromatography.

Chemical Reactivity and Applications

Oct-4-yne-1,8-diol can undergo reactions characteristic of both alcohols and internal alkynes.
[3] This dual reactivity makes it a valuable precursor in the synthesis of a variety of organic
molecules and polymers.

Polyurethane Synthesis

The terminal hydroxyl groups of Oct-4-yne-1,8-diol can react with diisocyanates to form
polyurethanes.[3] The alkyne functionality within the polymer backbone offers a site for further
modification, for instance, through click chemistry.

General Reaction Scheme for Polyurethane Formation:

Caption: General reaction for the formation of a polyurethane from a diol and a diisocyanate.

Oxa-Michael Addition
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The hydroxyl groups of Oct-4-yne-1,8-diol can participate in Oxa-Michael additions to
activated alkenes, such as divinyl sulfone. This reaction can be used to synthesize polymers
under mild, often solvent-free conditions.[3]

Representative Experimental Protocol: Nucleophile-Mediated Oxa-Michael Addition of a Diol to
Divinyl Sulfone

The following is a general procedure for the polymerization of a diol with divinyl sulfone,
catalyzed by a nucleophile.

Reaction Scheme:

Caption: General scheme for the Oxa-Michael addition polymerization of a diol and divinyl
sulfone.

Methodology:

o Reactant Mixture: In a reaction vessel, the diol (e.g., Oct-4-yne-1,8-diol) and divinyl sulfone
are mixed, often in equimolar amounts.

o Catalyst Addition: A catalytic amount of a nucleophile, such as triphenylphosphine (PPh3) or
4-dimethylaminopyridine (DMAP), is added to the mixture.[3]

e Reaction Conditions: The reaction is typically stirred at room temperature or with gentle
heating. The polymerization is often rapid and can be performed under solvent-free
conditions.[3]

o Workup: The resulting polymer can be purified by precipitation in a non-solvent and drying
under vacuum.

Use in Vitamin B6 Synthesis

While some sources suggest Oct-4-yne-1,8-diol is a raw material for the synthesis of Vitamin
B6, detailed experimental procedures or patents to substantiate this specific pathway were not
identified in the conducted search.[3] The established industrial syntheses of Vitamin B6
typically proceed through different intermediates.
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Safety and Handling

Oct-4-yne-1,8-diol is classified as an irritant. It is reported to cause skin irritation (H315),
serious eye irritation (H319), and may cause respiratory irritation (H335).[2] Appropriate
personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn
when handling this compound. Work should be conducted in a well-ventilated area or a fume
hood.

Spectroscopic Data

Experimental spectroscopic data for Oct-4-yne-1,8-diol is not readily available in public
databases. Researchers would typically need to acquire this data (*H NMR, 3C NMR, FT-IR,
Mass Spectrometry) upon synthesis or purchase of the compound. For reference, the related
saturated compound, (Z)-oct-4-ene-1,8-diol, has some available spectral data.[4]

Conclusion

Oct-4-yne-1,8-diol is a versatile chemical intermediate with potential applications in polymer
chemistry and organic synthesis due to its dual alcohol and alkyne functionalities. While
specific, detailed experimental protocols for its synthesis and reactions are not widely
published, general procedures for similar compounds can serve as a starting point for its
utilization in research and development. Further investigation into its reactivity and the
properties of its derivatives could open up new avenues in materials science and drug
discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [CAS number and IUPAC name for Oct-4-yne-1,8-diol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2899532#cas-number-and-iupac-name-for-oct-4-yne-
1-8-diol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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